Cas no 2172446-27-2 (4-{(3-methylfuran-2-yl)methylsulfanyl}aniline)

• Product Name: 4-{(3-methylfuran-2-yl)methylsulfanyl}aniline
• CAS No: 2172446-27-2
• MF: C₁₂H₁₃NOS
• MW: 219.302721738815
• CID: 6547335
• PubChem ID: 165521678
• Update Time: 2025-06-12

4-{(3-methylfuran-2-yl)methylsulfanyl}aniline Chemical and Physical Properties

Names and Identifiers

• 4-{(3-methylfuran-2-yl)methylsulfanyl}aniline
• EN300-1290584
• 2172446-27-2
• 4-{[(3-methylfuran-2-yl)methyl]sulfanyl}aniline

• Inchi： 1S/C12H13NOS/c1-9-6-7-14-12(9)8-15-11-4-2-10(13)3-5-11/h2-7H,8,13H2,1H3
• InChI Key： UWTJKOYUCBYANR-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=CC=1)N)CC1=C(C)C=CO1

Computed Properties

• Exact Mass: 219.07178521g/mol
• Monoisotopic Mass: 219.07178521g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 192
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 64.5Ų

Additional information on 4-{(3-methylfuran-2-yl)methylsulfanyl}aniline

Introduction to 4-{(3-methylfuran-2-yl)methylsulfanyl}aniline (CAS No. 2172446-27-2)

4-{(3-methylfuran-2-yl)methylsulfanyl}aniline, a compound with the chemical identifier CAS No. 2172446-27-2, represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its unique structural framework, has garnered considerable attention due to its potential applications in the development of novel therapeutic agents. The molecular structure of 4-{(3-methylfuran-2-yl)methylsulfanyl}aniline incorporates a phenyl ring substituted with a sulfur-containing group, which is linked to a furan moiety. This distinctive arrangement not only imparts unique chemical properties but also opens up diverse possibilities for its utilization in synthetic chemistry and drug design.

The investigation of 4-{(3-methylfuran-2-yl)methylsulfanyl}aniline has been the focus of numerous research studies, particularly in the realm of medicinal chemistry. The presence of both aromatic and heterocyclic components in its structure suggests potential interactions with biological targets, making it a promising candidate for further exploration. Recent studies have highlighted the compound's ability to modulate certain enzymatic pathways, which could be exploited for the development of treatments against various diseases.

In the context of modern pharmaceutical research, 4-{(3-methylfuran-2-yl)methylsulfanyl}aniline has been examined for its pharmacological properties. Preliminary findings indicate that this compound exhibits inhibitory activity against specific enzymes involved in inflammatory responses. This observation aligns with the growing interest in developing anti-inflammatory agents that target novel pathways, potentially offering alternatives to existing treatments that may have limitations or side effects.

The synthesis of 4-{(3-methylfuran-2-yl)methylsulfanyl}aniline presents an intriguing challenge due to its complex structural features. Researchers have employed various synthetic strategies to achieve high yields and purity, often leveraging transition metal-catalyzed reactions and cross-coupling techniques. These methods not only facilitate the construction of the desired molecular framework but also allow for modifications that could enhance the compound's bioactivity and pharmacokinetic properties.

The role of computational chemistry in studying 4-{(3-methylfuran-2-yl)methylsulfanyl}aniline cannot be overstated. Advanced computational models have been utilized to predict the compound's interactions with biological targets, providing valuable insights into its potential therapeutic applications. These simulations have helped researchers identify key binding sites and optimize drug-like properties, thereby accelerating the drug discovery process.

The potential applications of 4-{(3-methylfuran-2-yl)methylsulfanyl}aniline extend beyond traditional pharmaceutical uses. Its unique chemical properties make it a valuable intermediate in the synthesis of more complex molecules, including agrochemicals and specialty chemicals. The ability to functionalize its structure further enhances its versatility, allowing for tailored modifications that meet specific industrial or research needs.

The future prospects for 4-{(3-methylfuran-2-yl)methylsulfanyl}aniline are promising, with ongoing research aimed at uncovering new therapeutic possibilities and optimizing its synthetic pathways. Collaborative efforts between academic institutions and pharmaceutical companies are expected to yield significant advancements in this field. As our understanding of biological systems continues to evolve, compounds like CAS No. 2172446-27-2 are poised to play a crucial role in addressing unmet medical needs.